![molecular formula C18H13N5O2 B215609 6-Amino-4-(4-hydroxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B215609.png)
6-Amino-4-(4-hydroxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
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Overview
Description
6-Amino-4-(4-hydroxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, also known as DPP, is a heterocyclic compound that has shown promising results in scientific research. It belongs to the class of pyranopyrazoles and has a molecular formula of C20H15N5O2.
Mechanism of Action
6-Amino-4-(4-hydroxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile inhibits the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. By inhibiting PARP, this compound causes DNA damage and induces apoptosis in cancer cells. This compound also activates the p53 pathway, which is a tumor suppressor pathway that regulates cell growth and apoptosis.
Biochemical and Physiological Effects:
In addition to its anticancer properties, this compound has also been shown to have anti-inflammatory and antidiabetic effects. It reduces the production of pro-inflammatory cytokines and improves insulin sensitivity in diabetic mice.
Advantages and Limitations for Lab Experiments
6-Amino-4-(4-hydroxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has several advantages for lab experiments, including its simple synthesis method, high yield, and low toxicity. However, its solubility in water is limited, which can make it difficult to administer in vivo. Additionally, more research is needed to determine the optimal dosage and administration method for this compound.
Future Directions
For research include its potential as a combination therapy, radioprotective agent, and clinical trials.
Synthesis Methods
6-Amino-4-(4-hydroxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile can be synthesized using a one-pot, three-component reaction between 4-hydroxybenzaldehyde, malononitrile, and 4-pyridinecarboxaldehyde in the presence of ammonium acetate and acetic acid. The reaction yields this compound as a yellow solid with a high yield of 80-90%. The synthesis method is simple and efficient, making this compound a promising compound for further research.
Scientific Research Applications
6-Amino-4-(4-hydroxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound works by inducing apoptosis, or programmed cell death, in cancer cells. It also inhibits the migration and invasion of cancer cells, which are important factors in cancer metastasis.
properties
Molecular Formula |
C18H13N5O2 |
---|---|
Molecular Weight |
331.3 g/mol |
IUPAC Name |
6-amino-4-(4-hydroxyphenyl)-3-pyridin-4-yl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
InChI |
InChI=1S/C18H13N5O2/c19-9-13-14(10-1-3-12(24)4-2-10)15-16(11-5-7-21-8-6-11)22-23-18(15)25-17(13)20/h1-8,14,24H,20H2,(H,22,23) |
InChI Key |
VMENAWCAOXHQLJ-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C2C(=C(OC3=NNC(=C23)C4=CC=NC=C4)N)C#N)O |
Canonical SMILES |
C1=CC(=CC=C1C2C(=C(OC3=NNC(=C23)C4=CC=NC=C4)N)C#N)O |
Origin of Product |
United States |
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